2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid

• IUPAC Name: 2-[(4-carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid
• InChI: InChI=1S/C15H10Cl2N2O4/c16-11-5-9(10(15(22)23)6-12(11)17)14(21)19-8-3-1-7(2-4-8)13(18)20/h1-6H,(H2,18,20)(H,19,21)(H,22,23)
• InChI Key: LAQNLINZGXGWQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)NC(=O)C2=CC(=C(C=C2C(=O)O)Cl)Cl
• Molecular Formula: C15H10Cl2N2O4
• Molecular Weight: 353.2 g/mol

Description

2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid is a chemical compound with the molecular formula C16H12Cl2N2O4 It is a white crystalline powder that is soluble in water and organic solvents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid typically involves the reaction of 4,5-dichlorobenzoic acid with 4-aminobenzamide under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization to obtain the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the industrial production more sustainable .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituents, using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: NaOCH3 in methanol or KOtBu in tert-butanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of certain diseases.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and subsequent catalysis. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Similar Compounds

• 4-Carbamoylphenylboronic acid
• 4-Carboxyphenylboronic acid
• 4-Aminophenylboronic acid

Uniqueness

2-[(4-Carbamoylphenyl)carbamoyl]-4,5-dichlorobenzoic acid is unique due to its specific structural features, such as the presence of both carbamoyl and dichloro substituents. These structural elements confer distinct chemical reactivity and biological activity compared to similar compounds. The dichloro substituents, in particular, enhance the compound’s ability to undergo nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis .